Cas no 1352633-94-3 (2-Diphenylphosphanylethanamine;prop-1-ene;ruthenium(2+);tetrafluoroborate)

• Product Name: 2-Diphenylphosphanylethanamine;prop-1-ene;ruthenium(2+);tetrafluoroborate
• CAS No: 1352633-94-3
• MF: C₃₁H₃₇BF₄N₂P₂Ru
• MW: 687.46102309227
• MDL: MFCD30475649
• CID: 4727111
• PubChem ID: 124220169
• Update Time: 2025-05-28

2-Diphenylphosphanylethanamine;prop-1-ene;ruthenium(2+);tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Allylbis(2-aminoethyldiphenylphosphino)ruthenium(II) tetrafluoroborate
• 2-Diphenylphosphanylethanamine;prop-1-ene;ruthenium(2+);tetrafluoroborate
• 1352633-94-3
• MFCD30475649
• Allylbis(2-aminoethyldiphenylphosphino)ruthenium(II) tetrafluoroborate, 98%

• MDL： MFCD30475649
• Inchi： 1S/2C14H16NP.C3H5.BF4.Ru/c2*15-11-12-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14;1-3-2;2-1(3,4)5;/h2*1-10H,11-12,15H2;3H,1-2H2;;/q;;;-1;+2
• InChI Key： QUXXWZASZIRDOA-UHFFFAOYSA-N
• SMILES： [Ru+2].P(C1C=CC=CC=1)(C1C=CC=CC=1)CCN.P(C1C=CC=CC=1)(C1C=CC=CC=1)CCN.F[B-](F)(F)F.C(=C)[CH2] |^1:40|

Computed Properties

• Exact Mass: 688.150456g/mol
• Monoisotopic Mass: 688.150456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 189
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52